Cas no 160194-28-5 (triethyl(4-triethylsilylbut-3-ynoxy)silane)

• Product Name: triethyl(4-triethylsilylbut-3-ynoxy)silane
• CAS No: 160194-28-5
• MF: C₁₆H₃₄OSi₂
• MW: 298.611567020416
• MDL: MFCD00671376
• CID: 109440
• PubChem ID: 10935420
• Update Time: 2025-05-23

triethyl(4-triethylsilylbut-3-ynoxy)silane Chemical and Physical Properties

Names and Identifiers

• Silane,triethyl[[4-(triethylsilyl)-3-butyn-1-yl]oxy]-
• 1-Triethylsilyl-4-(Triethylsilyloxy)-1-Butyne
• 1-Triethylsilyl-4-triethylsilyloxy-1-butyne
• 4-TRIETHYLSILYL-4-(TRIETHYLSILYLOXY)-1-BUTYNE
• triethyl(1-triethylsilylbut-3-ynoxy)silane
• 1-Triethylsilyl-4-(Triethlylsilyloxy)-1-Butyne
• bis-triethylsilyl 3-butynol
• TIMTEC-BB SBB009026
• triethyl((4-(triethylsilyl)but-3-yn-1-yl)oxy)silane
• triethyl(4-triethylsilylbut-3-ynoxy)silane
• AKOS030632254
• SCHEMBL3641597
• EC 605-200-7
• Triethyl(4-(triethylsilyl)but-3-inyloxy)silane
• [4-(Triethylsilyl)-3-butyn-1-yloxy]triethylsilane
• DTXSID60700211
• MFCD00671376
• Silane, triethyl[[4-(triethylsilyl)-3-butyn-1-yl]oxy]-
• 160194-28-5
• AS-69759
• Triethyl((4-(triethylsilyl)-3-butyn-1-yl)oxy)silane
• triethyl(4-(triethylsilyl)but-3-ynyloxy)silane
• TRIETHYL({[4-(TRIETHYLSILYL)BUT-3-YN-1-YL]OXY})SILANE
• WAQSHASXNKNYSS-UHFFFAOYSA-N
• 1-TRIETHYLSILYL-4-(TRIETHYLSILYLOXY)-1-BUTYNE 96%
• Silane, triethyl((4-(triethylsilyl)-3-butyn-1-yl)oxy)-
• triethyl[[4-(triethylsilyl)-3-butyn-1-yl]oxy]silane

• MDL： MFCD00671376
• Inchi： 1S/C16H34OSi2/c1-7-18(8-2,9-3)16-14-13-15-17-19(10-4,11-5)12-6/h7-13,15H2,1-6H3
• InChI Key： WAQSHASXNKNYSS-UHFFFAOYSA-N
• SMILES： [Si](CC)(CC)(CC)OCCC#C[Si](CC)(CC)CC

Computed Properties

• Exact Mass: 298.21500
• Monoisotopic Mass: 298.21481877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.834
• PSA: 9.23000
• LogP: 5.44940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on triethyl(4-triethylsilylbut-3-ynoxy)silane

Research Briefing on Triethyl(4-triethylsilylbut-3-ynoxy)silane (CAS: 160194-28-5) in Chemical Biology and Pharmaceutical Applications

Triethyl(4-triethylsilylbut-3-ynoxy)silane (CAS: 160194-28-5) is a specialized organosilicon compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique silane and alkyne functional groups, serves as a valuable building block in organic synthesis, particularly in the development of novel drug candidates and bioactive molecules. Recent studies have highlighted its role in click chemistry, bioconjugation, and as a protective group in complex synthetic pathways.

In the context of drug discovery, 160194-28-5 has been employed as a key intermediate in the synthesis of targeted therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the modular construction of kinase inhibitors, where its silane moiety facilitated efficient coupling reactions with heterocyclic scaffolds. The researchers reported enhanced yield and selectivity when using this compound compared to traditional alkynyl silanes, underscoring its potential for streamlining synthetic routes in medicinal chemistry.

From a mechanistic perspective, the dual functionality of triethyl(4-triethylsilylbut-3-ynoxy)silane enables unique reactivity patterns. The triethylsilyl group provides steric protection for the alkyne moiety while maintaining sufficient lability for subsequent transformations. This balance between stability and reactivity has been exploited in several recent applications, including the development of PROTACs (Proteolysis Targeting Chimeras) and other bifunctional molecules. A 2024 ACS Chemical Biology publication detailed its use in constructing heterobifunctional linkers for targeted protein degradation platforms.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies using density functional theory (DFT) have provided insights into its conformational preferences and electronic structure, which are crucial for understanding its reactivity. These theoretical investigations, combined with experimental data, have led to improved predictive models for silane-alkyne coupling reactions, as reported in a 2023 Organic Letters article.

In the realm of materials science, 160194-28-5 has found applications in the development of functionalized surfaces for biosensing. Its ability to form stable yet reactive interfaces has been leveraged in the creation of microarray platforms for high-throughput screening. Recent work published in Advanced Materials Interfaces (2024) demonstrated its effectiveness in immobilizing biomolecules while maintaining their native conformation and activity.

Looking forward, the unique properties of triethyl(4-triethylsilylbut-3-ynoxy)silane position it as a promising candidate for addressing current challenges in drug delivery and bioconjugation. Ongoing research is exploring its potential in the development of stimuli-responsive drug release systems and as a component of novel bioorthogonal chemistry toolkits. The compound's versatility across multiple domains of chemical biology suggests it will remain an important research focus in the coming years.